Cas no 133861-33-3 (2,6-Dibromo-3,5-bis(trifluoromethyl)aniline)

2,6-Dibromo-3,5-bis(trifluoromethyl)aniline structure
133861-33-3 structure
Product Name:2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
CAS No:133861-33-3
MF:C8H3Br2F6N
MW:386.914541482925
CID:2625536
PubChem ID:4301401
Update Time:2025-04-21

2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • FFGIDWLBPMXQOY-UHFFFAOYSA-N
    • 2,6-dibromo-3,5-bis(trifluoromethyl)aniline
    • SCHEMBL6277666
    • AKOS017344582
    • 665-973-1
    • 133861-33-3
    • 2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
    • Inchi: 1S/C8H3Br2F6N/c9-4-2(7(11,12)13)1-3(8(14,15)16)5(10)6(4)17/h1H,17H2
    • InChI Key: FFGIDWLBPMXQOY-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(C(F)(F)F)=CC=1C(F)(F)F)Br)N

Computed Properties

  • Exact Mass: 386.85159Da
  • Monoisotopic Mass: 384.85364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26Ų
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